4-(4-Methoxyphenyl)-7,7-dimethyl-2-(methylthio)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 4-(4-methoxyphenyl)-7,7-dimethyl-2-methylsulfanyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C20H22N2O2S/c1-20(2)9-15-18(16(23)10-20)17(14(11-21)19(22-15)25-4)12-5-7-13(24-3)8-6-12/h5-8,17,22H,9-10H2,1-4H3
• InChI Key: NIHFUXAUBHQZRT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2)SC)C#N)C3=CC=C(C=C3)OC)C(=O)C1)C
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

The compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It has a methoxyphenyl group attached at the 4th position, a methylthio group at the 2nd position, and a carbonitrile group at the 3rd position. The presence of these functional groups suggests that the compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinoline core, along with the various substituents, would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carbonitrile group might undergo nucleophilic addition reactions, while the methoxyphenyl and methylthio groups might be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonitrile group and the nonpolar methoxyphenyl and methylthio groups might result in interesting solubility properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied as a potential drug candidate.